Cas no 1153295-65-8 (1-(1-Methyl-1H-pyrazol-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione)

1-(1-Methyl-1H-pyrazol-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione is a heterocyclic compound featuring both pyrazole and maleimide functional groups. Its structure offers versatility as a building block in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the maleimide moiety allows for selective reactivity in Michael additions and cycloadditions, while the methylpyrazole group enhances solubility and stability. This compound is valued for its potential in designing biologically active molecules, including kinase inhibitors and other therapeutic agents. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a useful intermediate in medicinal chemistry and materials science research.

1-(1-Methyl-1H-pyrazol-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione structure

1153295-65-8 structure

Product Name:1-(1-Methyl-1H-pyrazol-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione

CAS No:1153295-65-8

MF:C₈H₇N₃O₂

MW:177.160081148148

CID:5050702

Update Time:2025-10-13

1-(1-Methyl-1H-pyrazol-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

- 1-(1-methyl-1H-pyrazol-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione
- NE48891
- 1-(1-methylpyrazol-4-yl)pyrrole-2,5-dione
- Z1263820439
- 1-(1-Methyl-1H-pyrazol-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione
- Inchi： 1S/C8H7N3O2/c1-10-5-6(4-9-10)11-7(12)2-3-8(11)13/h2-5H,1H3
- InChI Key： DFBVVTWZBAPQJN-UHFFFAOYSA-N
- SMILES： O=C1C=CC(N1C1C=NN(C)C=1)=O

Computed Properties

Exact Mass: 177.054
Monoisotopic Mass: 177.054
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 55.2

1-(1-Methyl-1H-pyrazol-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(1-Methyl-1H-pyrazol-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M323793-25mg	1-(1-Methyl-1H-pyrazol-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione	1153295-65-8		25mg	$ 50.00	2022-06-04
TRC	M323793-50mg	1-(1-Methyl-1H-pyrazol-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione	1153295-65-8		50mg	$ 95.00	2022-06-04
TRC	M323793-250mg	1-(1-Methyl-1H-pyrazol-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione	1153295-65-8		250mg	$ 320.00	2022-06-04
AK Scientific	8231DE-100mg	1-(1-Methyl-1H-pyrazol-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione	1153295-65-8	95%	100mg	$218	2023-09-16
AK Scientific	8231DE-1g	1-(1-Methyl-1H-pyrazol-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione	1153295-65-8	95%	1g	$595	2023-09-16
AK Scientific	8231DE-5g	1-(1-Methyl-1H-pyrazol-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione	1153295-65-8	95%	5g	$1616	2023-09-16
Enamine	EN300-69961-0.05g	1-(1-methyl-1H-pyrazol-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione	1153295-65-8	95.0%	0.05g	$76.0	2025-03-12
Enamine	EN300-69961-0.1g	1-(1-methyl-1H-pyrazol-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione	1153295-65-8	95.0%	0.1g	$113.0	2025-03-12
Enamine	EN300-69961-0.25g	1-(1-methyl-1H-pyrazol-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione	1153295-65-8	95.0%	0.25g	$162.0	2025-03-12
Enamine	EN300-69961-0.5g	1-(1-methyl-1H-pyrazol-4-yl)-2,5-dihydro-1H-pyrrole-2,5-dione	1153295-65-8	95.0%	0.5g	$310.0	2025-03-12